Cas no 80166-35-4 (Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl-)

Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl- structure
80166-35-4 structure
Product Name:Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl-
CAS No:80166-35-4
MF:C16H39N4P
MW:318.481424570084
CID:706208
PubChem ID:71421300
Update Time:2025-04-19

Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl-
    • N-[butylimino-bis(diethylamino)-λ<sup>5</sup>-phosphanyl]-N-ethylethanamine
    • DTXSID20840460
    • 80166-35-4
    • N'''-Butyl-N,N,N',N',N'',N''-hexaethylphosphorimidic triamide
    • Inchi: 1S/C16H39N4P/c1-8-15-16-17-21(18(9-2)10-3,19(11-4)12-5)20(13-6)14-7/h8-16H2,1-7H3
    • InChI Key: HNXBKYVDWTWBSM-UHFFFAOYSA-N
    • SMILES: P(=NCCCC)(N(CC)CC)(N(CC)CC)N(CC)CC

Computed Properties

  • Exact Mass: 318.29123426g/mol
  • Monoisotopic Mass: 318.29123426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 22.1Ų

Phosphorimidic triamide, N'''-butyl-N,N,N',N',N'',N''-hexaethyl- Related Literature

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